![molecular formula C13H13NO4S B6501251 ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate CAS No. 878989-52-7](/img/structure/B6501251.png)
ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate
Overview
Description
“Ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate” is a chemical compound with the molecular formula C12H11NO4S . It’s related to the compound “Ethyl (2,4-dioxo-1,3-thiazolidin-3-yl)acetate” which has the molecular formula C7H9NO4S .
Molecular Structure Analysis
The molecular structure of “ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate” can be represented by the SMILES stringO=C(SC1)N(CC2=CC=C(C=C2)C(OC)=O)C1=O . This indicates that the molecule contains a thiazolidine ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms.
Scientific Research Applications
- Thiazolidine derivatives, including ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate, exhibit promising anticancer effects. These compounds interfere with cancer cell growth, induce apoptosis, and inhibit tumor progression .
- Researchers have investigated the antimicrobial potential of thiazolidine derivatives. Ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate shows activity against selected strains of microbes, making it a candidate for antimicrobial drug development .
- In pharmacological tests, the orthorhombic form of the unsubstituted ethyl ester exhibited weak anti-inflammatory and moderate analgesic effects. This suggests potential applications in pain management and inflammation control .
- Thiazolidine motifs serve as valuable scaffolds for drug design. Scientists can modify these structures to create novel drug candidates. The compound’s unique pharmacological responses make it an attractive moiety for further exploration .
Anticancer Activity
Antimicrobial Properties
Anti-Inflammatory and Analgesic Effects
Drug Design and Scaffold Exploration
Mechanism of Action
Future Directions
The future directions for research on “ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate” and related compounds could include further investigation of their synthesis, chemical reactions, and biological activities. Given the diverse biological activities of thiazolidine derivatives, these compounds may have potential applications in medicinal chemistry .
properties
IUPAC Name |
ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4S/c1-2-18-12(16)10-5-3-9(4-6-10)7-14-11(15)8-19-13(14)17/h3-6H,2,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVZLGSMSKJEFFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)CN2C(=O)CSC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[(2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl 4-[methyl(pyrazin-2-yl)amino]piperidine-1-carboxylate](/img/structure/B6501168.png)
![N'-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide](/img/structure/B6501173.png)
![methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate](/img/structure/B6501174.png)
![N-(2H-1,3-benzodioxol-5-yl)-N'-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]ethanediamide](/img/structure/B6501180.png)
![2-{4-[butyl(ethyl)sulfamoyl]benzamido}-N-methylthiophene-3-carboxamide](/img/structure/B6501202.png)
![2-fluoro-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide](/img/structure/B6501229.png)
![4-butyl-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}cyclohexane-1-carboxamide](/img/structure/B6501235.png)
![2-(4-bromophenyl)-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide](/img/structure/B6501243.png)
![3-[(2-fluorophenyl)methyl]-2,4-dioxo-N-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxamide](/img/structure/B6501267.png)
